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Compound of Interest

Compound Name: PEG4-biotin acid

CAS No.: 1263044-75-2

Cat. No.: B3095433

Get Quote

Executive Summary
Immediate Action Required: PEG4-biotin acid (Biotin-PEG4-COOH) is generally classified as

a non-hazardous substance under GHS standards (Category: Not Classified).[1][2] However,

strictly adhere to Zero-Discharge protocols. Do not pour down the drain.

The disposal classification of this reagent is almost exclusively dictated by the solvent it is

dissolved in (e.g., DMSO, DMF, or Aqueous Buffer) rather than the solute itself.

Chemical Profile & Hazard Assessment
As a Senior Application Scientist, I emphasize that "low hazard" does not mean "no regulation."

While PEG4-biotin acid is chemically stable and non-toxic, it is an organic synthetic reagent.

In a drug development context, we treat all synthetic intermediates as chemical waste to

prevent environmental accumulation and regulatory non-compliance.
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Parameter Specification

Chemical Name Biotin-PEG4-Acid (Biotin-PEG4-COOH)

CAS Number 721431-18-1

Physical State White to off-white solid (powder)

Solubility DMSO, DMF, Water (pH dependent)

GHS Classification
Not a hazardous substance or mixture (OSHA

HCS 2012)

Primary Hazard
Solvent-dependent (often dissolved in

DMSO/DMF which are penetrants)

Scientific Insight: The "Acid" in the name refers to a terminal carboxylic acid group (-COOH).

This is a weak organic acid. Do not classify this as "Corrosive Acid Waste" unless it is dissolved

in a strong acid (e.g., HCl). It typically belongs in the General Organic or Aqueous waste

streams.

The "Solvent Rule" (Critical Segregation Strategy)
In bioconjugation workflows, the disposal path is determined by the carrier solvent. You must

segregate waste based on the liquid phase.[3]

A. Organic Solvent Stream (Red/Yellow Can)
Scenario: Stock solutions dissolved in DMSO (Dimethyl sulfoxide) or DMF

(Dimethylformamide).

Protocol: Dispose of in the Non-Halogenated Organic Solvent waste container.

Why: DMSO and DMF are organic solvents with specific incineration requirements. Mixing

them with aqueous waste can create dangerous exothermic reactions or complicate waste

treatment.

B. Aqueous Stream (Blue/White Can)
Scenario: Diluted reaction mixtures in PBS, TBS, or HEPES buffers.
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Protocol: Dispose of in the Aqueous Chemical Waste container.

Condition: If the solution contains < 10% organic solvent, it usually qualifies as aqueous

waste (verify with your local EHS officer).

C. Solid Waste Stream[4]
Scenario: Contaminated pipette tips, weighing boats, empty vials, and spin columns.

Protocol: Dispose of in the Solid Chemical Waste bin (often a double-bagged box).

Exception: If the reagent was used with human cells or viral vectors, it must go to Biohazard

Waste (Red Bag).

Step-by-Step Disposal Workflows
Protocol A: Disposal of Dry Solid (Powder/Residue)

Context: Expired reagent or spilled powder.

Containment: Do not sweep dry powder into the air. If spilled, wet a paper towel with water,

wipe up the powder, and place the towel in the solid waste bin.

Primary Container: Cap the original vial tightly.

Secondary Containment: Place the vial into a clear plastic bag (Ziploc style).

Labeling: Affix a "Chemical Waste" label. Write "Solid Debris: Biotin-PEG4-Acid" on the tag.

Disposal: Place in the Solid Chemical Waste drum/box.

Protocol B: Disposal of Liquid Reaction Waste
(Conjugation)

Context: Leftover reaction mixture containing Biotin-PEG4-Acid, EDC, NHS, and protein in

PBS.

Quenching (If reactive): If unreacted EDC/NHS is present, allow the reaction to sit for 1-2

hours or add a scavenger (like Tris or Glycine) to quench reactive esters.
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Segregation:

If >90% Water: Pour into Aqueous Waste carboy.

If >10% DMF/DMSO: Pour into Organic Solvent Waste carboy.

Rinsing: Triple-rinse the reaction tube with water. Collect the first rinse into the waste

container. Subsequent rinses can go down the sink (if permitted by local EHS) or into the

waste container.

Log It: Record the volume and constituents on the waste container's log sheet.

Protocol C: Biohazardous Conjugates
Context: PEG4-Biotin conjugated to a viral vector or human cell line.

Critical Warning:Do not autoclave chemical waste containing volatile solvents (like

DMF/DMSO).

Inactivation: Chemically bleach the waste (10% bleach solution) for 20 minutes to kill

biological activity.

Disposal: Once biologically inactivated, the solution is now a Chemical Waste.

Stream: Dispose of the bleached mixture into the Aqueous Chemical Waste stream (ensure

the waste stream is compatible with bleach/hypochlorite).

Visual Decision Logic
The following diagram illustrates the decision-making process for disposing of PEG4-biotin
acid waste.
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Waste Generation:
PEG4-Biotin Acid

What is the physical state?
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Biohazard Waste
(Red Bag/Autoclave)
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Solid Chemical Waste
(White Bin/Box)

No

Organic Waste
(DMSO, DMF, Methanol)

DMSO/DMF (>10%)

Aqueous Waste
(PBS, Water, Buffers)

Buffer/Water (>90%)

Click to download full resolution via product page

Figure 1: Decision tree for segregating PEG4-biotin acid waste based on physical state and

solvent composition.

Regulatory Compliance & Emergency Response
Regulatory Framework (USA)

EPA RCRA (40 CFR 261): While PEG4-biotin acid is not a P-listed or U-listed waste, the

mixture (especially with solvents) often falls under Ignitable (D001) or Toxic characteristics

depending on the co-solvents.

Satellite Accumulation Areas (SAA): Waste must be stored at or near the point of generation.

[4] Containers must remain closed unless adding waste.
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Emergency Spill Response
PPE: Wear nitrile gloves, lab coat, and safety glasses.

Small Spill (< 100 mg/mL):

Absorb liquid with paper towels.

Wipe solids with a damp paper towel.

Place all cleanup materials into Solid Chemical Waste.

Clean area with soap and water.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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